Cas no 19505-90-9 (Oxalic acid--N,N-dioctyloctan-1-amine (1/2))

• Product Name: Oxalic acid--N,N-dioctyloctan-1-amine (1/2)
• CAS No: 19505-90-9
• MF: C₅₀H₁₀₄N₂O₄
• MW: 797.371776580811
• CID: 2788710
• PubChem ID: 71346960
• Update Time: 2025-04-21

Oxalic acid--N,N-dioctyloctan-1-amine (1/2) Chemical and Physical Properties

Names and Identifiers

• DTXSID60772918
• 19505-90-9
• Oxalic acid--N,N-dioctyloctan-1-amine (1/2)

• Inchi： 1S/2C24H51N.C2H2O4/c2*1-4-7-10-13-16-19-22-25(23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3;3-1(4)2(5)6/h2*4-24H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： HGFPRXNTWXBRHP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(CCCCCCCC)(CCCCCCCC)CCCCCCCC.N(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 796.79960980Da
• Monoisotopic Mass: 796.79960980Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 56
• Rotatable Bond Count: 43
• Complexity: 260
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų